Cas no 1289174-29-3 (2-Formyl-4-nitrobenzonitrile)
2-Formyl-4-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-formyl-4-nitrobenzonitrile
- starbld0012162
- Benzonitrile, 2-formyl-4-nitro-
- 2-Formyl-4-nitrobenzonitrile
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- MDL: MFCD16876889
- Inchi: 1S/C8H4N2O3/c9-4-6-1-2-8(10(12)13)3-7(6)5-11/h1-3,5H
- InChI Key: IJIAOKRXLPQKPN-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=C(C#N)C(C=O)=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 262
- XLogP3: 0.9
- Topological Polar Surface Area: 86.7
2-Formyl-4-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1052906-5g |
2-Formyl-4-nitrobenzonitrile |
1289174-29-3 | 95% | 5g |
$1450 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1052906-5g |
2-Formyl-4-nitrobenzonitrile |
1289174-29-3 | 95% | 5g |
$1450 | 2025-02-22 | |
| eNovation Chemicals LLC | Y1052906-5g |
2-Formyl-4-nitrobenzonitrile |
1289174-29-3 | 95% | 5g |
$1450 | 2025-03-01 |
2-Formyl-4-nitrobenzonitrile Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 2-Formyl-4-nitrobenzonitrile
2-Formyl-4-nitrobenzonitrile: A Comprehensive Overview
2-Formyl-4-nitrobenzonitrile, also known by its CAS number 1289174-29-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C8H5N3O2, is characterized by its unique structure, which includes a formyl group, a nitro group, and a nitrile group attached to a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.
The synthesis of 2-formyl-4-nitrobenzonitrile has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems to reduce reaction times and improve yields. These methods not only enhance the efficiency of the synthesis process but also align with the growing demand for sustainable chemical practices.
One of the most notable applications of 2-formyl-4-nitrobenzonitrile is in the field of materials science, particularly in the development of advanced materials such as conductive polymers and organic semiconductors. The compound's ability to act as an electron-deficient aromatic system makes it an excellent candidate for use in organic electronics. Recent studies have demonstrated its potential in enhancing the performance of organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where it serves as a key component in charge transport layers.
In addition to its role in electronics, 2-formyl-4-nitrobenzonitrile has also found applications in medicinal chemistry. Its structural features make it a promising lead compound for drug discovery efforts targeting various diseases, including cancer and neurodegenerative disorders. Researchers have explored its potential as a kinase inhibitor and have investigated its ability to modulate cellular signaling pathways associated with these conditions.
The physical and chemical properties of 2-formyl-4-nitrobenzonitrile have been thoroughly characterized, providing valuable insights into its behavior under different conditions. For instance, its high melting point and stability under thermal conditions make it suitable for use in high-temperature applications. Furthermore, its solubility properties have been optimized through structural modifications, enabling its use in a wide range of solvents and formulations.
Recent studies have also highlighted the environmental impact of 2-formyl-4-nitrobenzonitrile, particularly in terms of its biodegradability and toxicity. Efforts are underway to develop eco-friendly alternatives and improve the sustainability of its production processes. These initiatives are crucial for ensuring that the compound's benefits are realized without compromising environmental health.
In conclusion, 2-formyl-4-nitrobenzonitrile, with its unique structure and versatile properties, continues to be a focal point in chemical research and development. Its applications span across multiple disciplines, from materials science to medicinal chemistry, underscoring its importance as a valuable compound in modern chemistry. As research progresses, new discoveries are expected to further expand its potential uses and contribute to advancements in various scientific fields.
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